Cas no 2877628-99-2 (4,4-difluoro-1-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidine-3-carbonyl)piperidine)

• Product Name: 4,4-difluoro-1-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidine-3-carbonyl)piperidine
• CAS No: 2877628-99-2
• MF: C₁₆H₁₉F₂N₅O
• MW: 335.351769685745
• CID: 5328500
• PubChem ID: 165435127
• Update Time: 2025-06-08

4,4-difluoro-1-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidine-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidine-3-carbonyl)piperidine
• 2877628-99-2
• AKOS040866088
• F6752-7109
• (4,4-Difluoro-1-piperidinyl)(1-pyrazolo[1,5-a]pyrazin-4-yl-3-pyrrolidinyl)methanone

• Inchi： 1S/C16H19F2N5O/c17-16(18)3-8-21(9-4-16)15(24)12-2-7-22(11-12)14-13-1-5-20-23(13)10-6-19-14/h1,5-6,10,12H,2-4,7-9,11H2
• InChI Key： VXBVFALVTDOYPQ-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2=NC=CN3N=CC=C23)C1)=O

Computed Properties

• Exact Mass: 335.15576657g/mol
• Monoisotopic Mass: 335.15576657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 2.75±0.30(Predicted)

Additional information on 4,4-difluoro-1-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidine-3-carbonyl)piperidine

Comprehensive Overview of 4,4-Difluoro-1-(1-{Pyrazolo[1,5-a]Pyrazin-4-yl}Pyrrolidine-3-Carbonyl)Piperidine (CAS No. 2877628-99-2)

The compound 4,4-difluoro-1-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidine-3-carbonyl)piperidine (CAS No. 2877628-99-2) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core linked to a pyrrolidine-carbonyl-piperidine scaffold, makes it a compelling candidate for targeting G protein-coupled receptors (GPCRs) and kinase inhibitors. This article delves into its properties, applications, and relevance in modern medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapy. Researchers are increasingly focusing on fluorinated compounds like 4,4-difluoro-1-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidine-3-carbonyl)piperidine due to their enhanced metabolic stability and bioavailability. The presence of difluoro groups in this molecule further optimizes its lipophilicity and binding affinity, making it a valuable tool for structure-activity relationship (SAR) studies.

One of the most searched topics in pharmaceutical chemistry revolves around the role of pyrazolo[1,5-a]pyrazine derivatives in cancer immunotherapy and neurodegenerative disease research. The pyrazolo[1,5-a]pyrazin-4-yl moiety in this compound has shown promise in modulating immune checkpoint pathways, aligning with the growing interest in immune-oncology. Additionally, its pyrrolidine-3-carbonyl-piperidine segment is frequently explored for CNS drug development, addressing conditions like Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, the preparation of CAS No. 2877628-99-2 involves sophisticated multi-step organic synthesis, often leveraging transition metal-catalyzed cross-coupling reactions. The compound's chirality and stereoselectivity are critical factors in its pharmacokinetic profile, a topic frequently queried in AI-driven drug design platforms. Its molecular weight and logP value also align with Lipinski's Rule of Five, a key consideration for orally bioavailable drugs.

The 4,4-difluoro substitution in this molecule is particularly noteworthy, as fluorine incorporation is a hot topic in medicinal chemistry optimization. Fluorine atoms are known to influence hydrogen bonding, electrostatic interactions, and conformational rigidity, all of which are crucial for drug-target engagement. This aligns with the increasing number of searches for fluorine in drug design and rational drug discovery.

In the context of intellectual property, 4,4-difluoro-1-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidine-3-carbonyl)piperidine has attracted attention from pharmaceutical patents and biotech startups. Its structural uniqueness positions it as a potential lead compound for first-in-class therapeutics, a subject often explored in venture capital and R&D investment discussions.

For researchers seeking high-purity reference standards, CAS No. 2877628-99-2 is available through specialized chemical suppliers with stringent quality control protocols. Its characterization typically involves NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis, ensuring compliance with FDA and EMA guidelines for preclinical development.

In summary, 4,4-difluoro-1-(1-{pyrazolo[1,5-a]pyrazin-4-yl}pyrrolidine-3-carbonyl)piperidine represents a cutting-edge example of modern drug discovery. Its multifaceted applications in oncology, neurology, and GPCR modulation make it a compound of significant interest. As the pharmaceutical industry continues to prioritize small-molecule innovation, this molecule is poised to play a pivotal role in shaping the future of therapeutic interventions.